Soft fluidic devices are important for wearable applications involving mass and heat transfer. Based on charge injection electrohydrodynamics, a fluidic fiber pump made of polyurethane and copper wires has been reported to show outstanding performances in terms of pressure, flow rate and power density. Its flexible fiber shape allows integration compatible with textiles, opening new possibilities in the ever-growing field of wearable technology.

Perovskite solar cells in a fiber format have great potential for wearable electronics due to their excellent flexibility, efficient light harvesting, and potentially high power conversion efficiency (PCE). However, the fabrication of large-sized fiber perovskite solar cells (FPSCs) while maintaining high efficiency remains a major challenge because of the difficulty in the formation of uniform crystalline perovskite films on highly curved surfaces. Here, we report a scale-up automatic approach for the fabrication of large-sized FPSCs via sequential coating of active layers on fiber substrates and posttreatment of perovskite films. We focus on understanding the perovskite film formation process on fibers and manage to control the film thickness, morphology, and crystallinity by adjusting the coating speed, precursor solution aging time, and posttreatment. As a result, a 20.0-cm-long FPSC with a PCE of 7.63% is achieved, and this length is almost ten times longer than those of the previously reported FPSCs. Our work represents a breakthrough in fabricating large-sized high-efficiency FPSCs, which will ultimately lead to practical applications of FPSCs.Graphical Abstract

There is a growing need for protective instruments that can be used in extreme environments, including those encountered during exoplanet exploration, anti-terrorism activities, and in chemical plants. These instruments should have the ability to detect external threats visually and monitor internal physiological signals in real time for maximum safety. To address this need, multifunctional semiconducting fibers with visual detection ranging from yellow to red and near-field communication (NFC) capabilities have been developed for use in personal protective clothing. A composite conductive yarn with semiconducting fluorescent probe molecules is embroidered on the clothing, forming an NFC coil that allows for the visual monitoring of atmospheric safety through color changes. The fluorescence detection system was able to selectively detect diethyl chlorophosphate (DCP), a substitute for the toxic gas sarin, with a detection limit of 6.08 ppb, which is lower than the life-threatening concentration of sarin gas. Furthermore, an intelligent protective suit with the abovementioned dual functions was fabricated with good mechanical cycle stability and repeatability. Real-time physiological signals such as the temperature and humidity of the wearer could be read through the NFC conveniently. Such intelligent protective suits can quickly provide an early warning to the identified low-dose DCP and evaluate the health of wearer according to the changes in physiological signals. This study offers a smart, low-cost strategy for designing intelligent protective devices for extreme environments.

Achieving efficient hemostasis and wound management is vital to preserve life and restore health in case of extensive hemorrhagic skin damage. Here, we develop a filter pump-like hierarchical porous-structure (HPS) dressing based on a non-woven substrate, konjac glucomannan (KGM) aerogel, and bi-functional microporous starch (BMS). The KGM aerogel intercalates into the non-woven network structure, forming a hydrophilic frame to stimulate the plasma permeation toward the interior in synergy with the hydrophilic pores of the BMS. The BMS surface forms a hydrophobic matrix that fills the spaces of the KGM hydrophilic frame, contributing to the isolation and aggregation of blood cells on the surface of the HPS dressing to establish rapid hemostasis. Animal model experiments suggest reliable HPS dressing hemostatic capacity, as it is able to stop ear artery and liver bleeding within 97.6 ± 15.2 s and 67.8 ± 5.4 s, respectively. Furthermore, the dressings exhibit antibacterial properties and enabled wound healing within 2 weeks. In vitro hemolysis and cytotoxicity tests also confirm the biocompatibility of HPS dressings. This novel “two-in-one” hemostatic dressing facilitates tissue repair of bleeding wounds over the entire recovery period, thereby providing a convenient strategy for wound management.Graphical AbstractA Gemini HPS dressing for both hemostasis and wound healing was proposed using amphiphilic hierarchical-porous structures to isolate and aggregate blood cells to promote hemostasis, and alloy nanoparticles to inhibit bacterial proliferation to accelerate wound healing.

A large of energy consumption is required for indoor and outdoor personal heating to ameliorate the comfortable and healthy conditions. Main personal thermal management strategy is to reflect mid-infrared human body radiation for human surface temperature (THS) regulation. We demonstrate a visible Janus light absorbent/reflective air-layer fabric (Janus A/R fabric) that can passively reflect radiative heating meanwhile can actively capture the solar energy. A series of azobenzene derivatives functionalized with alkyl tails are reported to co-harvest the solar and phase-change energy. The THS covered by Janus A/R fabric can be heated up to ~ 3.7 °C higher than that covered by air-layer fabric in cold environment (5 °C). Besides, integrating the thermo- and photo-chromic properties is capable of monitoring comfort THS and residue energy storage enthalpy, respectively. According to the colour monitors, intermittent irradiation approach is proposed to prolong comfortable-THS holding time for managing energy efficiently.Graphical AbstractFor the personal thermal management, we fabricate a visible Janus light absorbent/reflective fabric, which can actively capture solar energy and passively reflect the human radiation reflection (MIR). The solar energy can be released as heat to actively warm human surface temperature up, and the reflective MIR can passively heat the human body. The surface temperature and residue energy storage can be monitored by distinct colour change.

AbstractAir pollution caused by the rapid development of industry has always been a great issue to the environment and human being’s health. However, the efficient and persistent filtration to PM0.3 remains a great challenge. Herein, a self-powered filter with micro–nano composite structure composed of polybutanediol succinate (PBS) nanofiber membrane and polyacrylonitrile (PAN) nanofiber/polystyrene (PS) microfiber hybrid mats was prepared by electrospinning. The balance between pressure drop and filtration efficiency was achieved through the combination of PAN and PS. In addition, an arched TENG structure was created using the PAN nanofiber/PS microfiber composite mat and PBS fiber membrane. Driven by respiration, the two fiber membranes with large difference in electronegativity achieved contact friction charging cycles. The open-circuit voltage of the triboelectric nanogenerator (TENG) can reach to about 8 V, and thus the high filtration efficiency for particles was achieved by the electrostatic capturing. After contact charging, the filtration efficiency of the fiber membrane for PM0.3 can reach more than 98% in harsh environments with a PM2.5 mass concentration of 23,000 µg/m3, and the pressure drop is about 50 Pa, which doesn’t affect people’s normal breathing. Meanwhile, the TENG can realize self-powered supply by continuously contacting and separating the fiber membrane driven by respiration, which can ensure the long-term stability of filtration efficiency. The filter mask can maintain a high filtration efficiency (99.4%) of PM0.3 for 48 consecutive hours in daily environments.Graphical abstract

Hemodialysis, the most common modality of renal replacement therapy, is critically required to remove uremic toxins from the blood of patients with end-stage kidney disease. However, the chronic inflammation, oxidative stress as well as thrombosis induced by the long-term contact of hemoincompatible hollow-fiber membranes (HFMs) contribute to the increase in cardiovascular diseases and mortality in this patient population. This review first retrospectively analyzes the current clinical and laboratory research progress in improving the hemocompatibility of HFMs. Details on different HFMs currently in clinical use and their design are described. Subsequently, we elaborate on the adverse interactions between blood and HFMs, involving protein adsorption, platelet adhesion and activation, and the activation of immune and coagulation systems, and the focus is on how to improve the hemocompatibility of HFMs in these aspects. Finally, challenges and future perspectives for improving the hemocompatibility of HFMs are also discussed to promote the development and clinical application of new hemocompatible HFMs.Graphical Abstract

Carbon-based fibrous supercapacitors (CFSs) have demonstrated great potential as next-generation wearable energy storage devices owing to their credibility, resilience, and high power output. The limited specific surface area and low electrical conductivity of the carbon fiber electrode, however, impede its practical application. To overcome this challenge, this study fabricated a CFS by sequentially coating graphene, carbon nanotube, and activated carbon on the carbon fiber surface (CF/G/CNT/AC). The CF/G/CNT/AC exhibited excellent electrochemical performance with a specific capacitance of 692 mF cm–2 at 70 μA cm–2 and good cycling stability over 4000 cycles. This result is ascribed to the increase of contact area between the active material and the current collector. Moreover, the energy density of the as-prepared CF/G/CNT/AC fibrous supercapacitor reaches 86.6 and 37.7 μW cm–2 at power densities of 126 and 720 μW cm–2, respectively, demonstrating its potential for practical applications. In addition, the CF/G/CNT/AC demonstrated favorable traits such as mechanical flexibility, feasibility, and energy storage capacity, qualifying it as a viable alternative for wearable electronic textiles.Graphical abstract

Advanced fabric electronics for long-term personal physiological monitoring, with a self-sufficient energy source, high integrity, sensitivity, wearing comfort, and homogeneous components are urgently desired. Instead of assembling a self-powered biosensor, comprising a variety of materials with different levels of hardness, and supplementing with a booster or energy storage device, herein, an all-fiber integrated thermoelectrically powered physiological monitoring device (FPMD), is proposed and evaluated for production at an industrial scale. For the first time, an organic electrochemical transistor (OECT) biosensor is enabled by thermoelectric fabrics (TEFs) adaptively, sustainably and steadily without any additional accessories. Moreover, both the OECT and TEFs are constructed using a cotton/poly(3,4-ethylenedioxythiophene):poly(styrenesulfonate)/dimethylsulfoxide/(3-glycidyloxypropyl) trimethoxysilane (PDG) yarn, which is lightweight, robust (90° bending for 1000 cycles) and sweat-resistant (ΔR/R0 = 1.9%). A small temperature gradient (ΔT = 2.2 K) between the environment and the human body can drive the high-gain OECT (71.08 mS) with high fidelity, and a good signal to noise ratio. For practical applications, the on-body FPMD produced an enduring and steady output signal and demonstrated a linear monitoring region (sensitivity of 30.4 NCR (normalized current response)/dec, 10 nM ~ 50 µM) for glucose in artificial sweat with reliable performance regarding anti-interference and reproducibility. This device can be expanded to the monitoring of various biomarkers and provides a new strategy for constructing wearable, comfortable, highly integrated and self-powered biosensors.Graphical abstract

Recently, waterproof lighting and luminescent displays have been achieved in perovskite–polymer composite materials. However, practical large-area display applications are still limited to the strong electrostatic adhesion (EA) and high productivity. To overcome these deficiencies, large-area (~ 600 cm2) homogeneous perovskite–polymer fiber membranes (PPFMs) are synthesized by an electrospinning strategy in this work. Due to the microscopic cladding of the hydrophobic polymer fibers, the electrospun PPFMs exhibit ultrastable underwater luminescence for more than 90 days, and strong EA to diverse materials without pretreatments or additional adhesives. Moreover, by utilizing a proposed programmable laser lithography strategy, designed PPFM patterns are fabricated as the assembly blocks of large-area colorful or tridimensional displays. Interestingly, due to laser thermal ablation effects, the disengaged edges of these blocks are self-stitched with high mechanical stability and operability. This work provides a simple and effective strategy to realize waterproof, self-adhesive, and large-area display applications of perovskite nanomaterials in real world settings.Graphical AbstractLarge-area perovskite–polymer fiber membranes are synthetized by an electrospinning strategy. Underthe microscopic cladding of hydrophobic polymer fibers, the composite membranes of perovskite nanocrystals fully embedded exhibit ultrastable underwater luminescence for more than 90 days, it also demonstrates excellent flexibility and good self-adhesion to diverse materials. Moreover, designed colorful membrane patterns can be fabricated by a proposed programmable laser lithography strategy, and used as assembly blocks of large-area two-dimensional or tridimensional displays.